(E)-N-(2-(2-(3,4-dimethoxybenzylidene)hydrazinyl)-2-oxoethyl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-[2-[(2E)-2-[(3,4-dimethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C22H26N4O7S/c1-31-19-8-3-16(13-20(19)32-2)14-24-25-21(27)15-23-22(28)17-4-6-18(7-5-17)34(29,30)26-9-11-33-12-10-26/h3-8,13-14H,9-12,15H2,1-2H3,(H,23,28)(H,25,27)/b24-14+
• InChI Key: SMBUQOOKORKJOJ-ZVHZXABRSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)CNC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCOCC3)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)CNC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCOCC3)OC
• Molecular Formula: C22H26N4O7S
• Molecular Weight: 490.5 g/mol
• CAS No.: 391886-01-4

Description

(E)-N-(2-(2-(3,4-dimethoxybenzylidene)hydrazinyl)-2-oxoethyl)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C22H26N4O7S and its molecular weight is 490.53. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Enzyme Inhibitory Profile

• A study by Lolak et al. (2020) explores similar benzenesulfonamides with properties that could inhibit enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase. These enzymes are associated with diseases such as Alzheimer's, Parkinson's, and pigmentation disorders. The compounds in this study showed moderate antioxidant activity and significant enzyme inhibition, indicating potential applications in treating related diseases (Lolak et al., 2020).

Biological Activity and Synthesis

• Another study by Abu‐Hashem et al. (2020) synthesized novel compounds related to the structure , demonstrating the possibility of using such compounds as anti-inflammatory and analgesic agents. These findings could be pivotal in developing new treatments for inflammation and pain (Abu‐Hashem et al., 2020).

Crystal Structure Analysis

• Purandara et al. (2018) conducted an analysis of crystal structures and Hirshfeld surface analysis of N-(4-methylbenzenesulfonyl)glycine hydrazone derivatives. Understanding the crystal structures of such compounds is crucial for their application in scientific research, especially in drug design and material science (Purandara et al., 2018).

Biodegradable Polymer Research

• Veld et al. (1992) synthesized morpholine-2,5-dione derivatives, which are relevant for creating biodegradable polyesteramides with various functional groups. Such research is significant in the development of new materials with potential applications in biomedicine and environmentally friendly technologies (Veld et al., 1992).

Cancer Cell Proliferation Inhibition

• Lu et al. (2017) synthesized a compound with properties for inhibiting the proliferation of cancer cell lines. This suggests potential applications in cancer research and therapy (Lu et al., 2017).